Cas no 886761-62-2 ((2-Methoxy-4-(trifluoromethoxy)phenyl)methanamine)

(2-Methoxy-4-(trifluoromethoxy)phenyl)methanamine structure
886761-62-2 structure
Product Name:(2-Methoxy-4-(trifluoromethoxy)phenyl)methanamine
CAS No:886761-62-2
MF:C9H10F3NO2
MW:221.176413059235
MDL:MFCD06660330
CID:3142875
PubChem ID:17999356
Update Time:2025-04-21

(2-Methoxy-4-(trifluoromethoxy)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (2-Methoxy-4-(trifluoromethoxy)phenyl)methanamine
    • SRTIQNAAKCOHFG-UHFFFAOYSA-N
    • SCHEMBL3162756
    • 1-[2-METHOXY-4-(TRIFLUOROMETHOXY)PHENYL]METHANAMINE
    • MFCD06660330
    • AKOS015956623
    • 2-Methoxy-4-trifluoromethoxybenzylamine
    • JS-4505
    • 2-METHOXY-4-(TRIFLUOROMETHOXY)BENZYLAMINE
    • DB-179118
    • SB79604
    • [2-methoxy-4-(trifluoromethoxy)phenyl]methanamine
    • 886761-62-2
    • MDL: MFCD06660330
    • Inchi: 1S/C9H10F3NO2/c1-14-8-4-7(15-9(10,11)12)3-2-6(8)5-13/h2-4H,5,13H2,1H3
    • InChI Key: SRTIQNAAKCOHFG-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(CN)=C(C=1)OC)(F)F

Computed Properties

  • Exact Mass: 221.06636305g/mol
  • Monoisotopic Mass: 221.06636305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Sensitiveness: Air Sensitive

(2-Methoxy-4-(trifluoromethoxy)phenyl)methanamine Security Information

  • PackingGroup:III

(2-Methoxy-4-(trifluoromethoxy)phenyl)methanamine Pricemore >>

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